Cas no 885276-39-1 (4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate)

• Product Name: 4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate
• CAS No: 885276-39-1
• MF: C₈H₁₀F₆O₂
• MW: 252.154223918915
• MDL: MFCD07784245
• CID: 1928045
• PubChem ID: 45075684
• Update Time: 2025-04-21

4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluorobutyl 4,4,4-trifluorobutanoate
• CTK5G0505
• MolPort-003-993-800
• PC6412
• SBB101075
• AG-H-57347
• 4,4,4-Trifluorobutyl 4,4,4-trifluorobutyrate
• 885276-39-1
• MFCD07784245
• AKOS017344644
• DTXSID50663088
• 4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate

• MDL： MFCD07784245
• Inchi： 1S/C8H10F6O2/c9-7(10,11)3-1-5-16-6(15)2-4-8(12,13)14/h1-5H2
• InChI Key： OOKAMCOYHHGELK-UHFFFAOYSA-N
• SMILES： FC(CCCOC(CCC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 252.05849853g/mol
• Monoisotopic Mass: 252.05849853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters